![molecular formula C21H26N2O B2445014 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol CAS No. 324065-26-1](/img/structure/B2445014.png)
1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol
Overview
Description
1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol, also known as GSK3 inhibitor or CHIR99021, is a chemical compound that has gained significant attention in scientific research due to its potential to regulate the activity of glycogen synthase kinase 3 (GSK3). GSK3 is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. In recent years, GSK3 inhibitors have been extensively studied for their therapeutic potential in treating a wide range of diseases, including cancer, diabetes, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol involves the inhibition of this compound activity. This compound is a multifunctional kinase that regulates various cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. The inhibition of this compound by this compound leads to the activation of several downstream signaling pathways, including the Wnt/β-catenin pathway, which plays a critical role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that the compound can induce apoptosis and inhibit cell proliferation in various cancer cell lines. In vivo studies have demonstrated that this compound can inhibit tumor growth in animal models of cancer.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol is its specificity for this compound inhibition. The compound has been shown to have minimal off-target effects, making it a valuable tool for studying the role of this compound in various cellular processes. However, one of the limitations of the compound is its relatively short half-life, which may limit its effectiveness in certain experimental settings.
Future Directions
There are several future directions for research on 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol. One area of research is the development of more potent and selective this compound inhibitors. Another area of research is the investigation of the compound's potential in treating neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the compound's effects on various cellular processes and its potential therapeutic applications in cancer and other diseases.
Synthesis Methods
The synthesis of 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 9H-carbazole and 4-methylpiperidine with 2-bromo-1-(4-methylphenyl)propan-1-one, followed by reduction with sodium borohydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
The potential of 1-(9H-carbazol-9-yl)-3-(4-methylpiperidin-1-yl)propan-2-ol inhibitors, including this compound, has been extensively studied in various scientific research applications. One of the primary areas of research is in the field of cancer therapy. This compound has been shown to play a critical role in the development and progression of cancer, and its inhibition has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Properties
IUPAC Name |
1-carbazol-9-yl-3-(4-methylpiperidin-1-yl)propan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-16-10-12-22(13-11-16)14-17(24)15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,16-17,24H,10-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPDVLPKGPWJOJR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001333206 | |
Record name | 1-carbazol-9-yl-3-(4-methylpiperidin-1-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001333206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
38.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49642604 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
324065-26-1 | |
Record name | 1-carbazol-9-yl-3-(4-methylpiperidin-1-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001333206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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